Cas no 66896-65-9 ( )

• Product Name: &nbsp
• CAS No: 66896-65-9
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• CID: 964853
• PubChem ID: 347962
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-ethylbenzamide
• (2-chlorophenyl)-N-ethylcarboxamide
• 2-chloro-N-ethyl-benzamide
• AC1L88HZ
• AN-329
• ARONIS013003
• N-Ethyl-2-chlorobenzamide
• NSC406907
• o-chloro-N-ethylbenzamide
• STL071220
• SureCN4148749
• NSC-406907
• Z32024315
• 66896-65-9
• NSC 406907
• SCHEMBL4148749
• Benzamide, 2-chloro-N-ethyl-
• AN-329/11633891
• AKOS000499868
• DTXSID80324519
•  

• Inchi： 1S/C9H10ClNO/c1-2-11-9(12)7-5-3-4-6-8(7)10/h3-6H,2H2,1H3,(H,11,12)
• InChI Key： OUMQNCAKBPDGIY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NCC)=O

Computed Properties

• Exact Mass: 183.0452
• Monoisotopic Mass: 183.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 43.09
• LogP: 2.48060